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Compound of Interest |

Compound Name: 3-Chloro-5-fluoropicolinaldehyde
CAS No.: 1227563-32-7
Cat. No.: B566757

Get Quote

3-Chloro-5-fluoropicolinaldehyde is a substituted pyridine derivative that serves as a crucial
building block in contemporary chemical research and pharmaceutical development. Its unique
arrangement of an aldehyde functional group and halogen substituents on a pyridine ring
makes it a versatile intermediate for synthesizing complex molecular architectures. However,
as with any reactive chemical, particularly one with a limited publicly available toxicological
profile, a comprehensive understanding of its safe handling is paramount for protecting
researchers and ensuring experimental integrity.

This guide moves beyond the standard format of a Safety Data Sheet (SDS). It is designed for
the practicing scientist and drug development professional, offering a deeper, scientifically-
grounded perspective on the causality behind safety protocols. We will dissect the compound's
inherent hazards based on its chemical structure, establish proactive workflows for exposure
control, and detail self-validating emergency procedures. The core philosophy is that true
laboratory safety is not merely about following rules, but about understanding the risks to make
informed, expert decisions.

Section 1: Compound Profile and Inherent Hazards
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A thorough risk assessment begins with a clear identification of the material and its known
hazards. While comprehensive toxicological data for 3-Chloro-5-fluoropicolinaldehyde is not

available, a reliable hazard profile can be constructed from existing SDS information and an

expert analysis of its functional groups.[1][2]

Chemical Identity and Properties

Property

Value

Source

Chemical Name

3-Chloro-5-

fluoropicolinaldehyde

[1]

3-Chloro-5-fluoropyridine-2-

Synonyms carboxaldehyde t
CAS Number 1227563-32-7

Molecular Formula CeHsCIFNO

Molecular Weight 159.55 g/mol

Physical Form Solid

Calculated Density 1.444 g/cm3

GHS Hazard Classification and the Rationale Behind It

The globally harmonized system (GHS) provides a starting point for understanding the risks.
This compound is consistently classified with the following hazards:
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e e Rationale and Expert
Hazard Statement Classification .
Insight

While specific oral toxicity
(LD50) data is unavailable, this
classification suggests that

H302 Harmful if swallowed ingestion of relatively small
guantities may cause
significant adverse health
effects.[1][3]

The aldehyde functional group
is known to be reactive and
can interact with skin proteins,

H315 Causes skin irritation leading to irritation.
Halogenated aromatic systems
can also contribute to skin

irritation.[2]

The eyes are particularly
sensitive. Direct contact with
the solid or dust particles can
H319 Causes serious eye irritation cause significant irritation and
potential damage due to the
compound's chemical

reactivity.[2]

As a fine solid or powder, the
compound can be easily

H335 May cause respiratory irritation  aerosolized. Inhalation can
irritate the mucous membranes

of the nose, throat, and lungs.

Signal Word Warning [4]

Pictogram GHSO07 (Exclamation Mark)

Expertise in Practice: The lack of comprehensive toxicological data means a cautious approach
is mandatory.[2] The primary hazards—irritation and acute toxicity upon ingestion—stem from
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the inherent reactivity of the aldehyde group and the general biological activity of halogenated
pyridines. Researchers should treat this compound as potentially more hazardous than the
current classification suggests until more data becomes available.

Section 2: The Proactive Exposure Control
Workflow

Effective safety management relies on a multi-layered defense system known as the "Hierarchy
of Controls.” This approach prioritizes systematic elimination of hazards over reliance on
personal protective equipment (PPE).

Hierarchy of Controls

Elimination

(Most Effective)

Substitution

Engineering Controls

Administrative Controls

PPE
(Least Effective)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Core Directive: Engineering Controls

For 3-Chloro-5-fluoropicolinaldehyde, the most critical engineering control is the mandatory
use of a certified chemical fume hood for all manipulations.[1]

o Causality: A fume hood serves two primary purposes. First, it protects the user from inhaling
aerosolized dust during solid transfers (weighing, scraping).[2] Second, it contains any
vapors that may be released, ensuring the breathing zone concentration is kept to a
minimum. This is crucial given the absence of a defined Occupational Exposure Limit (OEL).
[2] The ventilation also provides a safety margin in case of an accidental spill.

Administrative Controls: Codifying Safe Practices

o Designated Areas: All work with this compound should be restricted to a designated area
within the laboratory (e.g., a specific fume hood) to prevent cross-contamination.

o Standard Operating Procedures (SOPSs): A detailed, written SOP for handling this compound
must be developed and reviewed by all personnel before work begins.

» Training: Documented training on the specific hazards and handling procedures is essential.

Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for robust engineering and administrative controls but is essential for
protecting against immediate contact.
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PPE Item

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side shields, conforming
to EN166 (EU) or NIOSH (US)
standards.[1]

Protects against dust particles
or splashes from entering the
eyes, preventing serious

irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and
irritation. Always inspect gloves
before use and change them

immediately if contaminated.

Body Protection

Laboratory coat. For larger
quantities or tasks with a high
splash risk, consider
impervious clothing or an
apron.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required if work
is performed within a certified
fume hood. If irritation is
experienced or exposure limits
are exceeded, a full-face

respirator should be used.[1]

A fume hood is the primary
respiratory control. Respirators
are a secondary measure for
non-routine or emergency

situations.

Section 3: Protocols for Safe Handling and Storage

Adherence to validated protocols is the foundation of reproducible science and laboratory

safety.

Step-by-Step Handling Protocol (Inside a Fume Hood)

o Preparation: Don all required PPE. Ensure the fume hood sash is at the appropriate working

height and the airflow is verified.

o Decontamination: Wipe down the working surface of the fume hood with an appropriate

solvent (e.g., 70% ethanol) and allow it to dry.
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Weighing: If weighing the solid, use an analytical balance inside the hood or use a "weighing
by difference” method to minimize contamination. Tare a vial, add the compound inside the
hood, seal it, and then weigh the sealed vial outside the hood.

Dispensing: Use spatulas and glassware dedicated to this compound. Avoid creating dust by
handling the material gently.[1]

Solution Preparation: Add the solid to the solvent slowly. If necessary, cap and sonicate or
stir to dissolve.

Cleanup: After the procedure, decontaminate all equipment and the work surface.

Hand Washing: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[5]

Storage Protocol

Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. Some
suppliers recommend refrigerated storage (2°C - 8°C).

Rationale: A tightly sealed container prevents the release of vapors and protects the reactive
aldehyde group from oxidation or reaction with atmospheric moisture. Cool, dry conditions
ensure chemical stability.

Incompatibilities: Segregate from strong oxidizing agents to prevent potentially vigorous or
explosive reactions.[2]

Section 4: Emergency Response Protocols

An emergency plan must be a self-validating system; it must be clear, concise, and actionable

under pressure. All laboratory personnel must be familiar with these procedures and the

location of all safety equipment, including safety showers and eyewash stations.[2]
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Caption: Initial response workflow for an exposure to 3-Chloro-5-fluoropicolinaldehyde.

Detailed First-Aid Protocols

If Inhaled: Immediately move the exposed person to fresh air.[6] If breathing is difficult,

trained personnel may administer oxygen. If breathing has stopped, perform artificial

respiration. Seek medical attention as soon as possible.[1][7]

o Causality: Removing the individual from the contaminated atmosphere is the first priority to

prevent further absorption of the irritant.

Following Skin Contact: Immediately remove all contaminated clothing while flushing the

affected area with a safety shower.[8] Wash the skin thoroughly with soap and plenty of
water for at least 15 minutes.[2][6] Seek medical attention if irritation persists.

o Causality: Rapid and prolonged washing is necessary to dilute and remove the chemical

from the skin surface, minimizing irritation and absorption. Contaminated clothing can act

as a secondary source of exposure and must be removed.[6]
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e Following Eye Contact: Immediately and continuously flush the eyes with large amounts of
water from an eyewash station for at least 15 minutes, occasionally lifting the upper and
lower eyelids to ensure complete irrigation.[2][8] Remove contact lenses if present and easy
to do so.[2] Seek immediate medical attention.

o Causality: The 15-minute flush is a critical standard designed to ensure that the chemical
is fully removed from all surfaces of the eye and under the eyelids, which is essential to
prevent serious or permanent damage.[9]

e Following Ingestion: Rinse the mouth thoroughly with water.[1] Do NOT induce vomiting.[9]
[10] Immediately call a poison center or physician for guidance.

o Causality: Inducing vomiting risks aspiration of the chemical into the lungs, which can
cause severe chemical pneumonitis, a condition that can be more dangerous than the
initial ingestion.[9]

Section 5: Waste Disposal and Decontamination

Proper disposal is a critical component of the chemical lifecycle and environmental
stewardship. All waste containing 3-Chloro-5-fluoropicolinaldehyde must be treated as
hazardous.

Waste Disposal Protocol

e Segregation: Collect all waste material (unreacted compound, contaminated absorbents,
etc.) in a dedicated, clearly labeled, and sealed hazardous waste container.[11]

o Compatibility: Do not mix this waste with incompatible materials, such as strong oxidizing
agents.[11]

» Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office.[11] Chemical waste must not be disposed of in regular trash
or down the drain.[2]

Decontamination and Empty Container Disposal

o Glassware/Equipment: Rinse all contaminated glassware and equipment three times with a
suitable solvent (e.g., acetone or ethanol) in a fume hood. The first rinseate must be
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collected and disposed of as hazardous waste.[11]

o Empty Containers: Thoroughly empty the container. The first rinse with a solvent must be
collected as hazardous waste.[11] After rinsing and air-drying, obliterate or remove the label
before disposing of the container according to institutional policies.[11]

o Trustworthiness: This triple-rinse protocol for containers of hazardous chemicals is a self-
validating system that ensures residual material is managed correctly, preventing
accidental exposures from "empty" containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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